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Compound of Interest

Compound Name: 2-Chloroethyl heptanoate

Cat. No.: B15490176

Technical Guide: Physical Characteristics of 2-
Chloroethyl heptanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the physical characteristics of 2-Chloroethyl heptanoate,
focusing on its melting and boiling points. Due to the limited availability of experimental data for
this specific compound in publicly accessible databases, this document provides detailed,
standard experimental protocols for the determination of these properties, which are applicable
to this and similar ester compounds.

Physical Properties of 2-Chloroethyl heptanoate

A thorough search of chemical databases, including PubChem and the NIST WebBook, did not
yield experimentally determined values for the melting and boiling points of 2-Chloroethyl
heptanoate. For research and development purposes, it is recommended that these values be
determined empirically. The following table is provided as a template for recording such
experimental data.

Data Presentation: Physical Properties of 2-Chloroethyl heptanoate
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Physical Property Experimental Value Conditions
Melting Point Data not available Atmospheric Pressure
Boiling Point Data not available Atmospheric Pressure

Experimental Protocols for Determination of
Physical Characteristics

The following are detailed methodologies for the experimental determination of the melting and
boiling points of organic compounds like 2-Chloroethyl heptanoate.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
pure crystalline solids, this transition occurs over a narrow temperature range. This protocol
describes the capillary method, a common and reliable technique.[1][2]

Methodology:

o Sample Preparation: A small, dry sample of the crystalline compound is finely powdered. The
powdered sample is then packed into a capillary tube to a height of 2-3 mm.[3] The tube is
sealed at one end.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block or an oil bath and a thermometer.[1] Modern apparatuses often use a digital
thermometer and a viewing lens.

» Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute,
especially when approaching the expected melting point.[1]

o Observation: The temperature is recorded at two points: the temperature at which the first
drop of liquid appears, and the temperature at which the entire sample has melted. This
range is reported as the melting point.

» Purity Indication: A sharp melting point (a narrow range of 0.5-1 °C) is indicative of a pure
compound, while a broad melting range suggests the presence of impurities.[1]
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Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology (Micro-Boiling Point Method):

This method is suitable for small quantities of a liquid sample.[4][5]

Sample Preparation: A small volume (a few milliliters) of the liquid is placed in a small test
tube or a Hickman still. A boiling chip is added to ensure smooth boiling.

o Apparatus Setup: A thermometer is positioned in the apparatus so that the bulb is just above
the surface of the liquid. The apparatus is fitted with a condenser to cool the vapors.

e Heating: The sample is heated gently. As the liquid boils, the vapor will rise and surround the
thermometer bulb.

o Temperature Reading: The temperature will rise and then stabilize. The constant
temperature observed during the distillation of the liquid is recorded as the boiling point.[6]

e Pressure Correction: The atmospheric pressure at the time of the experiment should be
recorded, as boiling point is dependent on pressure.

Logical Workflow for Property Determination

The following diagram illustrates the logical workflow from compound identification to the
experimental determination of its physical properties.
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Workflow for Physical Property Determination
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Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical characteristics of 2-Chloroethyl heptanoate
(melting point, boiling point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15490176#physical-characteristics-of-2-chloroethyl-
heptanoate-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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